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Compound of Interest

Compound Name: Ivaltinostat formic

Cat. No.: B8201730

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
Ivaltinostat formic acid, a potent pan-HDAC inhibitor. While a safety data sheet (SDS) for
Ivaltinostat formic acid from one supplier suggests it is not a hazardous substance, it is
crucial to recognize that it is a salt of Ivaltinostat and formic acid. Formic acid itself is a
hazardous material, being flammable, corrosive, and toxic if inhaled or swallowed[1][2][3][4].
Therefore, the disposal procedures for Ivaltinostat formic acid should align with the more
stringent guidelines for formic acid to ensure maximum safety.

Chemical and Physical Properties

A summary of the relevant quantitative data for the components of Ivaltinostat formic acid is
provided below for easy reference. Understanding these properties is the first step in safe
handling and disposal.
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Property Ivaltinostat Formic Acid Formic Acid

Molecular Formula C25H35N306 HCOOH

Molecular Weight 473.56 g/mol 46.03 g/mol

Appearance Not specified Colorless fuming liquid[5]
Boiling Point Not specified 100-101 °C (212-214 °F)[1]
Melting Point Not specified 8.2-8.4 °C (46.8-47.1 °F)[1]
Density Not specified 1.22 g/cm3 at 25 °C (77 °F)[1]
Flash Point Not specified 59 °C (138.2 °F)[2]

Miscible with water, ether,
Soluble in PBS, DMSO,

Solubility PEG300, Tween-80, saline,

corn 0il[6]

acetone, ethyl acetate,
glycerol, methanol, and
ethanol[5]

Standard Operating Procedure for Disposal

The following protocol outlines the necessary steps for the safe disposal of Ivaltinostat formic
acid. This procedure is based on the established guidelines for handling and disposing of
formic acid and other hazardous laboratory chemicals.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate personal
protective equipment to minimize exposure risk.

e Gloves: Wear chemical-resistant gloves (e.g., nitrile, minimum thickness 0.11mm with a
breakthrough time of at least 8 hours)[7].

o Eye Protection: Use tightly fitting safety goggles and a face shield (8-inch minimum)[7].
o Lab Coat: A flame-retardant and antistatic lab coat is recommended[1].

» Respiratory Protection: If working outside of a chemical fume hood or if there is a risk of
aerosol formation, use a NIOSH-approved respirator[2][3].
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Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure
compliant disposal.

» Original Container: Whenever possible, leave the Ivaltinostat formic acid in its original
container[1].

o Hazardous Waste Container: If transferring is necessary, use a clearly labeled, sealed, and
suitable container for hazardous waste. Do not mix with other waste materials[1]. The
container should be kept tightly closed in a cool, dry, and well-ventilated area, away from
heat and ignition sources[1][8].

Spill Management

In the event of a spill, immediate and appropriate action is required to contain and clean the
area.

o Evacuate: Evacuate non-essential personnel from the immediate area[1][8].
« Ventilate: Ensure adequate ventilation[8].

o Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as earth, sand, or vermiculite[9]. For larger spills, dike the area to prevent spreading[9].

o Collection: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal as hazardous waste[7][9]. Use non-sparking tools to avoid ignition[1]

[°].

o Decontamination: Clean the affected area thoroughly to remove any residual
contamination[9].

o Environmental Protection: Do not allow the product to enter drains, sewers, or water
courses[1][7][9].

Final Disposal
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The final disposal of Ivaltinostat formic acid must be conducted in accordance with all
applicable national and local regulations.

» Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste
by a licensed and approved waste disposal company[3][7].

o Documentation: Maintain all necessary documentation regarding the disposal of the
hazardous material as required by your institution and local authorities.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ivaltinostat formic
acid, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Ivaltinostat
Formic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8201730#ivaltinostat-formic-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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